Pyrithiobac-sodium Pyrithiobac-sodium Pyrithiobac-sodium is an organic molecular entity.
Brand Name: Vulcanchem
CAS No.: 123343-16-8
VCID: VC20899199
InChI: InChI=1S/C13H11ClN2O4S.Na/c1-19-9-6-10(20-2)16-13(15-9)21-8-5-3-4-7(14)11(8)12(17)18;/h3-6H,1-2H3,(H,17,18);
SMILES: COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)[O-])OC.[Na+]
Molecular Formula: C13H11ClN2NaO4S
Molecular Weight: 349.75 g/mol

Pyrithiobac-sodium

CAS No.: 123343-16-8

Cat. No.: VC20899199

Molecular Formula: C13H11ClN2NaO4S

Molecular Weight: 349.75 g/mol

* For research use only. Not for human or veterinary use.

Pyrithiobac-sodium - 123343-16-8

Specification

Description Pyrithiobac-sodium is an organic molecular entity.
CAS No. 123343-16-8
Molecular Formula C13H11ClN2NaO4S
Molecular Weight 349.75 g/mol
IUPAC Name sodium;2-chloro-6-(4,6-dimethoxypyrimidin-2-yl)sulfanylbenzoate
Standard InChI InChI=1S/C13H11ClN2O4S.Na/c1-19-9-6-10(20-2)16-13(15-9)21-8-5-3-4-7(14)11(8)12(17)18;/h3-6H,1-2H3,(H,17,18);
Standard InChI Key UALFPVHPUAEMKU-UHFFFAOYSA-N
Isomeric SMILES COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)[O-])OC.[Na+]
SMILES COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)[O-])OC.[Na+]
Canonical SMILES COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)O)OC.[Na]
Melting Point 248.0 °C

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